Cas no 885523-37-5 (4-Bromo-3-formyl-1H-indazole-6-carboxylic acid)

• Product Name: 4-Bromo-3-formyl-1H-indazole-6-carboxylic acid
• CAS No: 885523-37-5
• MF: C₉H₅BrN₂O₃
• MW: 269.051601171494
• MDL: MFCD07781798
• CID: 840772
• PubChem ID: 24728400
• Update Time: 2025-04-19

4-Bromo-3-formyl-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-formyl-1H-indazole-6-carboxylic acid
• 4-Bromo-3-formyl-6-indazolecarboxylic acid
• AMY9591
• AKOS016004145
• DTXSID90646395
• A861751
• FT-0767383
• 885523-37-5
• MFCD07781798
• 4-Bromo-3-formyl-1H-indazole-6-carboxylicacid
• 4-bromo-3-formyl-2H-indazole-6-carboxylic acid

• MDL： MFCD07781798
• Inchi： 1S/C9H5BrN2O3/c10-5-1-4(9(14)15)2-6-8(5)7(3-13)12-11-6/h1-3H,(H,11,12)(H,14,15)
• InChI Key： IVFLTQPQOXRHQM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC2C1=C(C=O)NN=2

Computed Properties

• Exact Mass: 267.94835g/mol
• Monoisotopic Mass: 267.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives